Cas no 4432-72-8 (5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-)

5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro- structure
4432-72-8 structure
Product Name:5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-
CAS No:4432-72-8
MF:C20H18
MW:258.356925487518
CID:329693
PubChem ID:138240
Update Time:2025-04-19

5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 5,14:8,11-Diethenobenzocyclododecene,6,7,12,13-tetrahydro-
    • (5,14:8,11)-Diethanobenzocyclododecane,6,7,12,13-tetrahydro-
    • AC1L3CDM
    • DTXSID60196135
    • 4432-72-8
    • (5,14:8,11)-Diethanobenzocyclododecane, 6,7,12,13-tetrahydro-
    • Inchi: 1S/C20H18/c1-2-4-20-18-12-10-16-7-5-15(6-8-16)9-11-17(13-14-18)19(20)3-1/h1-8,13-14H,9-12H2
    • InChI Key: FHFKSHQXWRHMDT-UHFFFAOYSA-N
    • SMILES: C12=CC=C(C3C=CC=CC1=3)CCC1C=CC(=CC=1)CC2

Computed Properties

  • Exact Mass: 258.14094
  • Monoisotopic Mass: 258.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.096
  • Boiling Point: 414.4°Cat760mmHg
  • Flash Point: 198.3°C
  • Refractive Index: 1.645
  • PSA: 0
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